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Compound of Interest

Compound Name: TDI-11055

Cat. No.: B12363261

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for characterizing the binding of the potent
and orally bioavailable inhibitor, TDI-11055, to its target, the Eleven-Nineteen Leukemia (ENL)
protein, using Isothermal Titration Calorimetry (ITC). TDI-11055 is a small molecule inhibitor
that targets the YEATS domain of ENL, a critical reader of histone acylation marks involved in
the regulation of gene transcription.[1][2][3] Dysregulation of ENL is a key driver in certain types
of acute myeloid leukemia (AML), making it a promising therapeutic target.[1][3][4] TDI-11055
displaces ENL from chromatin by blocking the interaction between its YEATS domain and
acylated histones, leading to the suppression of oncogenic gene expression programs.[3][4][5]

Data Presentation

The interaction between TDI-11055 and the ENL YEATS domain has been quantitatively
characterized by ITC, revealing a high-affinity binding event. The thermodynamic parameters
from published studies are summarized in the table below.

. Binding Stoichiometry
Compound Target Protein . Reference
Affinity (Kd) (N)

ENL YEATS

TDI-11055 ] 119 nM 1 [416171
Domain
ENL YEATS

TDI-11055 ) 0.12 uM Not Reported [1]
Domain
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Signaling Pathway and Experimental Workflow

To understand the mechanism of action of TDI-11055 and the experimental approach to
quantify its binding, the following diagrams illustrate the relevant biological pathway and the
ITC workflow.
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Sample Preparation

1. Purify ENL YEATS Domain 1. Dissolve TDI-11055 in DMSO
2. Dialyze into ITC buffer 2. Dilute into ITC buffer

'

Degas both solutions

ITC Instrument Setup

v
Load ENL YEATS Domain Load TDI-11055
into the sample cell into the injection syringe

'

Equilibrate at 25°C

Titration and Data Acquisition

Inject TDI-11055 into
the sample cell in aliquots

l

Measure heat change
after each injection

Data Analysis
Y

Integrate heat peaks

l

Fit data to a binding model
(e.g., one-site binding)

'

Determine Kd, AH, and n
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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